Cas no 1008-49-7 (1H-Imidazole-1-acetonitrile,2-methyl-5-nitro-)

• Product Name: 1H-Imidazole-1-acetonitrile,2-methyl-5-nitro-
• CAS No: 1008-49-7
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 193115
• PubChem ID: 70513
• Update Time: 2025-04-19

1H-Imidazole-1-acetonitrile,2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetonitrile,2-methyl-5-nitro-
• 2-(2-methyl-5-nitroimidazol-1-yl)acetonitrile
• 2-Methyl-5-nitro-1H-imidazole-1-acetonitrile
• (2-methyl-5-nitro-imidazol-1-yl)-acetonitrile
• 1-(Cyanomethyl)-2-methyl-5-nitroimidazole
• AC1L2E8Z
• BRN 0612250
• Imidazole, 1-(cyanomethyl)-2-methyl-5-nitro-
• LS-78343
• Oprea1_370254
• 1008-49-7
• DTXSID30143515

• Inchi： 1S/C6H6N4O2/c1-5-8-4-6(10(11)12)9(5)3-2-7/h4H,3H2,1H3
• InChI Key： IYTZFCYXBYJPPR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C)N1CC#N)=O

Computed Properties

• Exact Mass: 166.04918
• Monoisotopic Mass: 166.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.4A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 416°Cat760mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.635
• PSA: 84.75
• LogP: 1.14648